Cas no 2260937-54-8 (1-[(1,5-Dimethylpyrazol-4-yl)methyl]piperazine;dihydrochloride)

• Product Name: 1-[(1,5-Dimethylpyrazol-4-yl)methyl]piperazine;dihydrochloride
• CAS No: 2260937-54-8
• MF: C₁₀H₂₀Cl₂N₄
• MW: 267.198599815369
• CID: 6123137
• PubChem ID: 137942444
• Update Time: 2025-08-03

1-[(1,5-Dimethylpyrazol-4-yl)methyl]piperazine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6733100
• 1-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]piperazine dihydrochloride
• 2260937-54-8
• 1-[(1,5-Dimethylpyrazol-4-yl)methyl]piperazine;dihydrochloride

• Inchi： 1S/C10H18N4.2ClH/c1-9-10(7-12-13(9)2)8-14-5-3-11-4-6-14;;/h7,11H,3-6,8H2,1-2H3;2*1H
• InChI Key： UBABYGLDRXDVLS-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CC2C=NN(C)C=2C)CCNCC1

Computed Properties

• Exact Mass: 266.1065020g/mol
• Monoisotopic Mass: 266.1065020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-[(1,5-Dimethylpyrazol-4-yl)methyl]piperazine;dihydrochloride

Compound CAS No 2260937-54-8: 1-[(1,5-Dimethylpyrazol-4-yl)methyl]piperazine; dihydrochloride

The compound with CAS number 2260937-54-8, commonly referred to as 1-[(1,5-Dimethylpyrazol-4-yl)methyl]piperazine; dihydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a piperazine ring, which is a six-membered ring containing two nitrogen atoms, and a pyrazole moiety substituted with two methyl groups at positions 1 and 5. The combination of these structural elements contributes to its distinct chemical behavior and biological activity.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry, particularly in the design of bioactive compounds with potential therapeutic applications. Piperazine, a saturated heterocyclic amine, is known for its ability to form hydrogen bonds and interact with various biological targets, making it a valuable scaffold in drug design. The addition of the dimethylpyrazole group further enhances the molecule's versatility by introducing additional functional groups that can participate in chemical reactions or bind to specific receptors.

The dihydrochloride salt form of this compound is particularly relevant in pharmaceutical applications due to its improved solubility and stability compared to the free base. This makes it easier to formulate into various drug delivery systems, such as tablets, capsules, or injectables. The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions and acid-base neutralizations, which are optimized to ensure high purity and yield.

In terms of biological activity, this compound has been studied for its potential as a kinase inhibitor or modulator of other enzyme activities. Kinase inhibitors are crucial in the treatment of various diseases, including cancer, where they can target specific enzymes involved in cell signaling pathways. The unique structure of this compound allows it to potentially bind to kinase active sites with high affinity, making it a promising candidate for further preclinical studies.

Moreover, advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound using molecular modeling techniques. These studies provide insights into its absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for determining its suitability as a drug candidate. Computational tools have also been employed to identify potential off-target effects and optimize the molecule's bioavailability.

The synthesis and characterization of this compound have been reported in several scientific journals, showcasing its growing importance in academic research. Its structural elucidation was achieved through techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which provided detailed information about its molecular composition and purity.

In conclusion, the compound with CAS number 2260937-54-8, or 1-[(1,5-Dimethylpyrazol-4-yl)methyl]piperazine; dihydrochloride, represents an exciting advancement in organic chemistry with potential applications in drug discovery. Its unique structure and favorable physicochemical properties make it a valuable tool for researchers exploring novel therapeutic agents.